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Imazalil is a systemic fungicide belonging to the imidazole chemical class that provides both protective and

curative action against a broad spectrum of seed-borne fungal pathogens [1] [2]. Its primary value in seed

treatment lies in its effectiveness against strains resistant to other fungicide classes, such as benzimidazoles

[1]. It is used as a seed treatment to protect crop yields, with barley being a primary focus [2].

Mode of Action and Target Pathogens

Mode of Action: Imazalil inhibits the demethylation step in the biosynthesis of ergosterol, a
sterol essential for the structure and function of fungal cell membranes. This disruption causes
cellular contents to leak, preventing fungal reproduction [3] [2].

Primary Target Pathogens: When used as a seed dressing, imazalil is highly effective against
several damaging fungal genera [1] [2]. The table below summarizes the key target pathogens and

the crops they affect.

Target Pathogen Associated Diseases Primary Crops

Fusarium spp. [2] Seed rot, seedling blights [1] Cereals [2]

Helminthosporium spp. [2] Net blotch, leaf rust, spot blotch [1] [2] Cereals (e.g., Barley) [2]

Septoria spp. [1] Seedling blight Cereals

Bunt and Smut fungi [3] Bunt, smut Cereals
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The following diagram illustrates the fungicidal action of imazalil at the cellular level.

Imazalil Application
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Application Protocol and Dosage

For effective and safe application, the following protocols should be followed. The dosage varies depending

on the crop and target disease.

Recommended Dosage
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Crop Dosage (Imazalil 500g/L EC) Application Target

Cereals 2–5 mL per kg of seed [3] Bunt, smut, seed-borne fungi

Cereals 4–5 grams per 100 kg of seeds [2] Fusarium, Helminthosporium

Step-by-Step Application Methodology

Seed Preparation: Ensure seeds are clean and of high quality to allow for uniform coating [3].

Calibration: Calibrate the seed treatment equipment to achieve the precise application rate per kg of
seed [3].

Mixing and Application:
Use proper seed treatment equipment to ensure thorough and even distribution of the fungicide

on every seed [3].
The treatment can be applied as a slurry or via other standard seed dressing methods [1].

Drying and Storage: After treatment, allow seeds to dry completely before bagging and storage.
Store in a cool, dry place.

Research and Regulatory Considerations

Toxicological Data Gaps: Be aware that the assessment of the toxicological properties of certain

imazalil metabolites (R014821, FK‐772, and FK‐284) has not been finalized by regulatory bodies like
the EFSA. The genotoxic potential of metabolite R014821, in particular, could not be ruled out [4].

Residue Definitions: A definitive residue definition for risk assessment in commodities subject to
post-harvest treatment has not been established, which is a prerequisite for a reliable dietary risk

assessment [4]. While this directly concerns post-harvest uses, it highlights the importance of staying
updated on regulatory reviews for all application methods.

Safety and Handling Precautions

Personal Protective Equipment (PPE): When handling the concentrate, wear chemical-resistant
gloves and a face shield [3].
Environmental Hazards: Imazalil is toxic to aquatic organisms. Avoid contamination of water

sources and irrigation systems [3].
Storage: Store the original container in a cool, dry, and well-ventilated area, at temperatures between

5°C and 35°C [3] [5].
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Key Insights for Professionals

Imazalil is a powerful tool for protecting seed health and ensuring crop establishment. Its systemic activity

and effectiveness against benzimidazole-resistant strains make it particularly valuable. Researchers should

note the ongoing regulatory evaluations regarding metabolite toxicity, as future findings may influence use

patterns and registration statuses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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